Cas no 1897193-70-2 (1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine
• CAS No: 1897193-70-2
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6535208
• PubChem ID: 117388135
• Update Time: 2025-07-25

1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine
• EN300-2003965
• 1897193-70-2
• 1-[1-(4-bromo-2-methylphenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C12H16BrN/c1-8-7-10(13)3-4-11(8)12(5-6-12)9(2)14/h3-4,7,9H,5-6,14H2,1-2H3
• InChI Key： GCMYPYDSPJDISH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine (CAS No. 1897193-70-2)

The compound 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine (CAS No. 1897193-70-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclopropyl ring attached to an ethylamine moiety, further substituted with a 4-bromo-2-methylphenyl group. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The bromine and methyl substitutions on the phenyl ring enhance its reactivity, enabling diverse synthetic applications.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in drug discovery. Researchers are particularly intrigued by the potential of 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine as a building block for small-molecule inhibitors and bioactive intermediates. Its CAS No. 1897193-70-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science. The compound's stability under various conditions also makes it a candidate for high-throughput screening and catalysis studies.

From an industrial perspective, 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine is valued for its versatility. Its brominated aromatic component allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. This adaptability aligns with the growing trend toward green chemistry and sustainable synthesis. Companies specializing in custom synthesis often list this compound in their catalogs, catering to clients seeking high-purity intermediates for R&D.

The compound's molecular weight and logP values are critical parameters for researchers optimizing drug-likeness and ADME properties. Computational studies suggest that the cyclopropyl ring in 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine may enhance metabolic stability, a hot topic in preclinical development. These insights are frequently discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug design.

Safety and handling of 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine are also areas of interest. While not classified as hazardous, proper storage in anhydrous conditions is recommended to prevent degradation. This aligns with broader industry concerns about chemical stability and long-term storage solutions, which are often queried in chemical supplier FAQs.

In summary, 1-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine (CAS No. 1897193-70-2) is a multifaceted compound with significant potential in drug discovery and material science. Its unique structure and reactivity profile continue to inspire innovation, making it a staple in modern organic synthesis.